Cas no 13803-15-1 (5-Phenyl-2-furaldehyde semicarbazone)

• Product Name: 5-Phenyl-2-furaldehyde semicarbazone
• CAS No: 13803-15-1
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 2772532
• PubChem ID: 6862724
• Update Time: 2025-04-21

5-Phenyl-2-furaldehyde semicarbazone Chemical and Physical Properties

Names and Identifiers

• 5-PHENYL-2-FURALDEHYDE SEMICARBAZONE
• 683-444-3
• (2E)-2-[(5-phenylfuran-2-yl)methylidene]hydrazinecarboxamide
• SCHEMBL13954975
• STK712130
• AKOS002775556
• BDBM223127
• 2-((5-phenylfuran-2-yl)methylene)hydrazinecarboxamide (4a)
• 2-((5-Phenylfuran-2-yl)methylene)hydrazinecarboxamide
• 13803-15-1
• 5-Phenyl-2-furaldehyde semicarbazone

• Inchi： 1S/C12H11N3O2/c13-12(16)15-14-8-10-6-7-11(17-10)9-4-2-1-3-5-9/h1-8H,(H3,13,15,16)/b14-8+
• InChI Key： OEXTZFFHFSVLLY-RIYZIHGNSA-N
• SMILES： O1C(/C=N/NC(N)=O)=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 229.085126602Da
• Monoisotopic Mass: 229.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.6Ų